Cas no 115728-41-1 (Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-)
115728-41-1 structure
Product Name:Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
CAS No:115728-41-1
MF:C15H24O
MW:220.350464820862
CID:182624
Update Time:2024-01-26
Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)- Chemical and Physical Properties
Names and Identifiers
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- Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
- Copaen-15-ol
- Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol, 1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-
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- Inchi: 1S/C15H24O/c1-9(2)11-6-7-15(3)12-5-4-10(8-16)14(15)13(11)12/h4,9,11-14,16H,5-8H2,1-3H3/t11-,12-,13-,14+,15+/m0/s1
- InChI Key: JIXPRNKLOIEGFI-BTFPBAQTSA-N
- SMILES: [C@@]12(C)[C@]3([H])[C@@]([H])([C@@]1([H])C(CO)=CC3)[C@H](C(C)C)CC2
Computed Properties
- Exact Mass: 220.18282
- Monoisotopic Mass: 220.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.019
- Boiling Point: 310.1°C at 760 mmHg
- Flash Point: 118°C
- Refractive Index: 1.527
- PSA: 20.23
- pka: 14.77±0.10(Predicted)
Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
115728-41-1 (Tricyclo[4.4.0.02,7]dec-3-ene-3-methanol,1-methyl-8-(1-methylethyl)-, (1R,2R,6S,7S,8S)-) Related Products
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